Cas no 1040056-01-6 (2-chloro-4-methyl-N-(thiophen-2-yl)methylaniline)

• Product Name: 2-chloro-4-methyl-N-(thiophen-2-yl)methylaniline
• CAS No: 1040056-01-6
• MF: C₁₂H₁₂ClNS
• MW: 237.748380661011
• CID: 5185956
• PubChem ID: 28876983
• Update Time: 2026-03-05

2-chloro-4-methyl-N-(thiophen-2-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanamine, N-(2-chloro-4-methylphenyl)-
• 2-chloro-4-methyl-N-(thiophen-2-yl)methylaniline

• Inchi： 1S/C12H12ClNS/c1-9-4-5-12(11(13)7-9)14-8-10-3-2-6-15-10/h2-7,14H,8H2,1H3
• InChI Key： DESXHYCPTCNDIB-UHFFFAOYSA-N
• SMILES： C1(CNC2=CC=C(C)C=C2Cl)SC=CC=1

Additional information on 2-chloro-4-methyl-N-(thiophen-2-yl)methylaniline

Professional Introduction to 2-chloro-4-methyl-N-(thiophen-2-yl)methylaniline (CAS No. 1040056-01-6)

2-chloro-4-methyl-N-(thiophen-2-yl)methylaniline, with the CAS number 1040056-01-6, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of anilines, which are widely recognized for their diverse biological activities and applications in drug development. The structural features of this molecule, particularly the presence of a chloro substituent, a methyl group, and a thiophen-2-yl moiety, contribute to its unique chemical properties and potential therapeutic benefits.

The synthesis and characterization of 2-chloro-4-methyl-N-(thiophen-2-yl)methylaniline have been extensively studied due to its relevance in the design of novel pharmaceutical agents. The compound's molecular structure allows for interactions with various biological targets, making it a valuable intermediate in the synthesis of more complex molecules. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic profiles of this compound, further enhancing its utility in drug discovery.

In the realm of medicinal chemistry, the incorporation of heterocyclic rings such as thiophene into organic molecules has been shown to enhance bioactivity and selectivity. The thiophen-2-yl group in 2-chloro-4-methyl-N-(thiophen-2-yl)methylaniline not only contributes to its structural diversity but also plays a crucial role in modulating its interactions with biological receptors. This has led to increased interest in exploring its potential as a lead compound for the development of new therapeutic agents.

Recent studies have highlighted the importance of aniline derivatives in addressing various therapeutic challenges. The presence of the chloro substituent in 2-chloro-4-methyl-N-(thiophen-2-yl)methylaniline enhances its reactivity, making it a versatile building block for further chemical modifications. Researchers have utilized this compound to develop novel inhibitors targeting enzymes involved in inflammatory pathways, cancer progression, and infectious diseases. The structural flexibility offered by the combination of aromatic rings and functional groups makes it an attractive candidate for medicinal chemists.

The pharmacological properties of 2-chloro-4-methyl-N-(thiophen-2-yl)methylaniline have been investigated through both in vitro and in vivo studies. These investigations have revealed promising results regarding its potential as an anti-inflammatory agent, with particular focus on modulating cytokine production and reducing oxidative stress. Additionally, preliminary data suggest that this compound may exhibit antitumor effects by interfering with critical signaling pathways involved in cell proliferation and survival.

The role of computational methods in optimizing the pharmacological profile of 2-chloro-4-methyl-N-(thiophen-2-yl)methylaniline cannot be overstated. Advanced computational techniques, such as molecular docking and molecular dynamics simulations, have been employed to understand how this compound interacts with biological targets at the atomic level. These studies have provided valuable insights into optimizing its structure for improved efficacy and reduced side effects. By leveraging these computational tools, researchers can accelerate the drug discovery process and bring new therapies to market more efficiently.

The synthetic pathways for 2-chloro-4-methyl-N-(thiophen-2-yl)methylaniline have been refined over time, leading to more efficient and scalable production methods. Modern synthetic strategies often involve multi-step reactions that highlight the importance of protecting groups and regioselective transformations. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the desired molecular framework while maintaining high yields and purity.

The versatility of 2-chloro-4-methyl-N-(thiophen-2-yl)methylaniline extends beyond its applications in pharmaceuticals. It has also been explored as a key intermediate in materials science, particularly in the development of organic electronic materials such as conductive polymers and light-emitting diodes (LEDs). The conjugated system provided by the aromatic rings enhances its electronic properties, making it suitable for use in advanced technological applications.

In conclusion, 2-chloro-4-methyl-N-(thiophen-2-yl)methylaniline (CAS No. 1040056-01-6) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it an invaluable tool for medicinal chemists seeking to develop new therapeutic agents, while its electronic properties also make it relevant in materials science. As research continues to uncover new applications for this compound, its importance is likely to grow even further.